Cas no 6296-56-6 ( )

• Product Name: &nbsp
• CAS No: 6296-56-6
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 958397
• PubChem ID: 226513
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)benzo[e][1,3]benzoxazole
• 2-(3,4-dimethoxyphenyl)naphtho[1,2-d][1,3]oxazole
• AC1L5ETJ
• AC1Q4WI9
• AG-K-00379
• AR-1C7129
• CTK5B6830
• NSC17060
• NSC-17060
• AKOS025128601
• 6296-56-6
• DTXSID30280474
•  

• Inchi： 1S/C19H15NO3/c1-21-15-9-8-13(11-17(15)22-2)19-20-18-14-6-4-3-5-12(14)7-10-16(18)23-19/h3-11H,1-2H3
• InChI Key： OQCLFYAMGYCFGL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)OC)OC)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 305.10525
• Monoisotopic Mass: 305.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 455.8°C at 760 mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.651
• PSA: 44.49
• LogP: 4.66520